Cas no 61175-86-8 (2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-)
61175-86-8 structure
Product Name:2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-
CAS No:61175-86-8
MF:C23H22O
MW:314.420186519623
CID:489545
PubChem ID:71398577
Update Time:2025-04-19
2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-
- 4-benzhydrylidene-2,6-diethylcyclohexa-2,5-dien-1-one
- 4-(Diphenylmethylidene)-2,6-diethylcyclohexa-2,5-dien-1-one
- DTXSID80819995
- 61175-86-8
-
- Inchi: 1S/C23H22O/c1-3-17-15-21(16-18(4-2)23(17)24)22(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-16H,3-4H2,1-2H3
- InChI Key: ZBYSMITUIVSVAQ-UHFFFAOYSA-N
- SMILES: O=C1C(CC)=C/C(/C=C1CC)=C(\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 314.16716
- Monoisotopic Mass: 314.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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